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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate

Cat. No.: B090953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical and
physical data for 4-methoxybenzyl acetate. While experimental thermochemical data such as
enthalpy of formation, entropy, and heat capacity are not readily available in the current
literature, this document outlines the standard methodologies used to determine these crucial
parameters. Understanding these properties is essential for applications in drug development,
materials science, and chemical synthesis, where thermal stability and energy changes during
reactions are critical.

Physicochemical Properties of 4-Methoxybenzyl
Acetate

While specific experimental thermochemical data is sparse, a range of physical properties for
4-methoxybenzyl acetate has been documented. These properties are summarized in the
table below for easy reference.
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Property Value Source
Molecular Formula C10H1203 [1112]
Molar Mass 180.20 g/mol [1][3]
Appearance Colorless to pale yellow liquid [4]
Melting Point 84 °C [11[4]
Boiling Point 137 °C @ 12 mmHg [1][5]
Density 1.104 - 1.111 g/cm3 [1114]
Refractive Index 1.511-1.517 [1114]

. Insoluble in water; soluble in
Solubility ] [1]
organic solvents

LogP 1.75830 [4]

Flash Point 135 °C [4]

Experimental Protocols for Determining
Thermochemical Data

The determination of key thermochemical properties for a compound like 4-methoxybenzyl
acetate would typically involve calorimetric techniques. The standard experimental protocol for
determining the enthalpy of combustion, from which the enthalpy of formation can be derived,
iIs bomb calorimetry.

Protocol for Bomb Calorimetry:

o Sample Preparation: A precise mass of the 4-methoxybenzyl acetate sample is placed in a
sample holder, typically a crucible, within a high-pressure vessel known as a "bomb."

e Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen.

e Immersion: The bomb is then submerged in a known volume of water in an insulated
container (the calorimeter). The initial temperature of the water is recorded accurately.
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« Ignition: The sample is ignited electrically. The combustion of the organic compound in the
presence of excess oxygen is a highly exothermic reaction, releasing heat into the bomb and
the surrounding water.

o Temperature Measurement: The temperature of the water is monitored and recorded until it
reaches a maximum and then begins to cool. The maximum temperature rise is used to
calculate the heat released.

o Calculation of Heat of Combustion: The heat of combustion (q) is calculated using the
formula g = C_cal * AT, where C_cal is the heat capacity of the calorimeter and AT is the
change in temperature.

» Calculation of Enthalpy of Formation: The standard enthalpy of formation (AH_f°) can then
be calculated from the standard enthalpy of combustion (AH_c®) using Hess's Law, which
involves the known standard enthalpies of formation of the combustion products (COz and
H20).[6][7][8]

The following diagram illustrates the workflow for determining the standard enthalpy of
formation using bomb calorimetry.
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Experimental Procedure

1. Precisely weigh
4-Methoxybenzyl Acetate sample

:

2. Place sample in bomb
and pressurize with O2

;

3. Submerge bomb in water-filled
calorimeter and record initial temp.

:

4. Ignite sample and
record max temperature

Experimental Data

Data Analysis

5. Calculate heat released (q)
using q = C_cal * AT

:

6. Determine standard enthalpy
of combustion (AH_c®)

:

7. Apply Hess's Law using known
AH_f° of CO2 and H20

8. Calculate standard enthalpy
of formation (AH_f°)
of 4-Methoxybenzyl Acetate
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Computational Method

Define molecular structure of
4-Methoxybenzyl Acetate

:

Select computational method
(e.g., DFT, G3MP2)

'

Perform electronic
structure calculations

'

Obtain ground state energy

Raw Output

Data Derivation

Apply thermal corrections
and zero-point energy

:

Calculate theoretical enthalpy
of formation (AH_f°)

l

Derive other properties
(Entropy, Heat Capacity)

l

Compare with experimental data
for similar compounds

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Methoxybenzyl acetate | CLOH1203 | CID 7695 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 2. Benzenemethanol, 4-methoxy-, acetate [webbook.nist.gov]

¢ 3. Anisyl acetate - Wikipedia [en.wikipedia.org]

e 4. buildingblock.bocsci.com [buildingblock.bocsci.com]

e 5. 4-Methoxybenzyl Acetate | 104-21-2 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 6. m.youtube.com [m.youtube.com]
e 7.youtube.com [youtube.com]
o 8. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Data of 4-Methoxybenzyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090953#thermochemical-data-for-4-methoxybenzyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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